Cas no 1619901-17-5 ((R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester)

• Product Name: (R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester
• CAS No: 1619901-17-5
• MF: C₁₁H₂₁NO₃
• MW: 215.29
• MDL: MFCD29076485
• CID: 5088095
• Update Time: 2025-10-29

(R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester

• MDL： MFCD29076485
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)9(12)8-4-6-14-7-5-8/h8-9H,4-7,12H2,1-3H3/t9-/m1/s1
• InChI Key： VZIGARWGDAWBSE-SECBINFHSA-N
• SMILES： C1CC([C@@H](N)C(=O)OC(C)(C)C)CCO1

Additional information on (R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester

Comprehensive Overview of (R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester (CAS No. 1619901-17-5)

The compound (R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester (CAS No. 1619901-17-5) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tetrahydro-pyran-4-yl moiety and tert-butyl ester group, make it a valuable building block for drug discovery and development. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently searched topics such as chiral synthesis, pharmaceutical intermediates, and stereoselective reactions.

In recent years, the demand for enantiomerically pure compounds like (R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester has surged due to their critical role in designing targeted therapies and precision medicine. Researchers and industry professionals often search for efficient synthetic routes and scalable production methods for this compound, reflecting its importance in API manufacturing (Active Pharmaceutical Ingredients). Its CAS No. 1619901-17-5 serves as a key identifier in chemical databases, ensuring accurate sourcing and regulatory compliance.

The tetrahydro-pyran-4-yl group in this molecule enhances its solubility and bioavailability, making it a preferred choice for drug formulation. Additionally, the tert-butyl ester moiety offers stability during synthetic transformations, a feature highly sought after in peptide chemistry and prodrug design. These attributes align with trending topics such as green chemistry and sustainable synthesis, as researchers aim to minimize waste and improve atom economy.

From a technical perspective, (R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester is often discussed in the context of asymmetric catalysis and enzymatic resolution. These methods are pivotal for achieving high enantiomeric excess (ee), a metric frequently queried by chemists optimizing reaction conditions. The compound’s versatility also extends to structure-activity relationship (SAR) studies, where it serves as a scaffold for modifying pharmacophore features.

In summary, (R)-Amino-(tetrahydro-pyran-4-yl)-acetic acid tert-butyl ester (CAS No. 1619901-17-5) represents a cornerstone in modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its relevance to drug development, chiral technology, and molecular design ensures its continued prominence in scientific literature and commercial pipelines.